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Compound of Interest

Compound Name: Chloroiodomethane

Cat. No.: B1360106

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the safe handling, storage, and emergency
procedures for chloroiodomethane (CAS No. 593-71-5). The information is compiled from
various safety data sheets and chemical databases to ensure a comprehensive overview for
laboratory and research professionals.

Compound Identification and Properties

Chloroiodomethane, with the molecular formula CHzCII, is a colorless to light brown or
pinkish-red liquid.[1][2][3] It is a valuable reagent in organic synthesis, particularly in
cyclopropanation reactions, but its utility is matched by its hazardous properties, necessitating
careful handling.[4] It is sensitive to light and may be stabilized with copper.[2][5]

Physical and Chemical Properties

The fundamental physical and chemical characteristics of chloroiodomethane are

summarized below.
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Property Value Source(s)
Molecular Formula CHzClI [2][5][6]
Molecular Weight 176.38 g/mol [1][5][6]

Colorless to pale yellow or
Appearance . o [11[2][6]
pinkish-red liquid

CAS Number 593-71-5 [5][6]
Density 2.422 g/mL at 25 °C [5][6]
Boiling Point 108-109 °C [4115][6]
Refractive Index n20/D 1.582 [51[6]
Vapor Pressure 10.6 mmHg [1]

Insoluble in water. Soluble in
Solubility alcohol, ether, acetone, [7]

benzene, chloroform.

N Stable under normal
Stability N _ " [2]
conditions, but light-sensitive.

Hazard Identification and Classification

Chloroiodomethane is classified as a hazardous substance. Exposure can cause irritation to
the skin, eyes, and respiratory system. It is also harmful if swallowed, inhaled, or in contact with
skin.[2][8] Some sources also indicate it is suspected of causing genetic defects.[9]

GHS Hazard Classification

The following table outlines the GHS classifications for chloroiodomethane.
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Hazard Class Category Hazard Statement Source(s)
H301/H302:
Acute Toxicity, Oral Category 3/4 Toxic/Harmful if [2]
swallowed
. H312: Harmful in
Acute Toxicity, Dermal  Category 4 ) ) [2]
contact with skin
Acute Toxicity, H332: Harmful if
) Category 4 ) [2]
Inhalation inhaled
Skin H315: Causes skin
: i Category 2 N [11[41[7]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
. Category 2 N [11[4][7]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity (Single Category 3 ) S (11041071
respiratory irritation
Exposure)
H341: Suspected of
Germ Cell ) )
Category 2 causing genetic [9]

Mutagenicity defect
efects

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when working with chloroiodomethane to
minimize exposure risk.

Engineering Controls and Handling Protocol

Objective: To outline the necessary engineering controls and work practices for safely handling
chloroiodomethane.

Methodology:

« Ventilation: Always handle chloroiodomethane in a well-ventilated area, preferably within a
certified chemical fume hood.[2][8][10]
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Ignition Sources: Avoid heat and all sources of ignition. Use non-sparking tools to prevent fire
caused by electrostatic discharge.[10]

Exposure Avoidance: Do not get in eyes, on skin, or on clothing.[2][8] Avoid breathing mists
or vapors.[2][7]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2] Do not eat, drink,
or smoke in the work area.[2]

Quantity: Use the minimum quantity necessary for the experiment.
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Workflow for Safe Handling of Chloroiodomethane
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Workflow for Safe Handling of Chloroiodomethane.

Storage Conditions

Objective: To ensure the stability and integrity of chloroiodomethane during storage.
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Methodology:

Container: Store in a tightly closed container.[7][10]

e Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials
such as strong bases and oxidizing agents.[2][7]

o Temperature: Refrigeration is recommended (approximately 4°C).[7][8]
 Light Protection: Protect from light, as the compound is light-sensitive.[2][7]
e Security: Store in a locked-up area.[2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary defense against chemical exposure.

o Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][7]

» Skin Protection: Wear appropriate protective gloves (e.g., chemically impermeable gloves)
and a lab coat or other protective clothing to prevent skin exposure.[2][7][10]

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2] A respiratory protection
program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be
followed.[7]

Emergency Procedures

Immediate and appropriate response during an emergency is critical.

First Aid Measures Protocol

Objective: To provide immediate care to an individual exposed to chloroiodomethane.

Methodology:
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General Advice: Move the victim to fresh air.[10] Call a poison control center or doctor for
treatment advice.[2] Ensure medical personnel are aware of the material involved.[11]

Inhalation: If inhaled, remove the victim to fresh air. If breathing is difficult, give oxygen. If not
breathing, provide artificial respiration (do not use mouth-to-mouth if the substance was
ingested or inhaled). Seek immediate medical attention.[2][7][10]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[2][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2][7]

Ingestion: Do NOT induce vomiting.[7][10] Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[2][7]
[10]
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First Aid Protocol for Chloroiodomethane Exposure

Exposure Occurs

First Aid Protocol for Chloroiodomethane Exposure
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First Aid Protocol for Chloroiodomethane Exposure.

Firefighting Measures Protocol

Objective: To safely extinguish a fire involving chloroiodomethane.
Methodology:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), water spray, or
alcohol-resistant foam.[2][7][10]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) with pressure-
demand (MSHA/NIOSH approved or equivalent) and full protective gear.[2][8][10]

Procedure: Move containers from the fire area if it can be done without risk. Stay upwind and
out of low areas.[7]

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1360106?utm_src=pdf-body-img
https://www.benchchem.com/product/b1360106?utm_src=pdf-body
https://www.benchchem.com/product/b1360106?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC222150100&productDescription=CHLOROIODOMETHANE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sodiumiodide.net/msds/chloroiodomethane%20MSDS.pdf
https://www.chemicalbook.com/msds/chlorodiiodomethane.pdf
https://www.fishersci.com/store/msds?partNumber=AC222150100&productDescription=CHLOROIODOMETHANE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1103230&productDescription=CHLROIODOMTHANE+98+STAB.+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/chlorodiiodomethane.pdf
https://www.sodiumiodide.net/msds/chloroiodomethane%20MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Hazardous Combustion Products: Thermal decomposition can release irritating and toxic
gases and vapors, such as carbon monoxide, carbon dioxide, hydrogen iodide, and
hydrogen chloride gas.[2][8]

Accidental Release Measures Protocol
Objective: To safely contain and clean up a spill of chloroiodomethane.

Methodology:

e Evacuation and Isolation: Evacuate personnel to safe areas.[7][10] Remove all sources of
ignition.[10]

e Ventilation: Ensure adequate ventilation.[7][10]

e Personal Protection: Use personal protective equipment. Avoid breathing vapors, mist, or
gas.[7]

» Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[7][10]

o Cleanup: Soak up the spill with an inert absorbent material (e.g., sand, silica gel, acid binder,
universal binder, sawdust).[2][7] Collect the material and place it in suitable, closed
containers for disposal.[7][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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